Cas no 1700286-66-3 (5-Bromo-1-methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-Bromo-1-methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1700286-66-3
• MF: C₃H₅BrN₄
• MW: 177.002598524094
• CID: 5712912
• PubChem ID: 84655812
• Update Time: 2023-10-15

5-Bromo-1-methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-783279
• AT26507
• 5-Bromo-1-methyl-1H-1,2,4-triazol-3-amine
• 1700286-66-3
• 1H-1,2,4-Triazol-3-amine, 5-bromo-1-methyl-

• Inchi： 1S/C3H5BrN4/c1-8-2(4)6-3(5)7-8/h1H3,(H2,5,7)
• InChI Key： OTAFZDKVGJQFIZ-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1C

Computed Properties

• Exact Mass: 175.96976g/mol
• Monoisotopic Mass: 175.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 87.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 2.19±0.1 g/cm3(Predicted)
• Boiling Point: 352.0±25.0 °C(Predicted)
• pka: 2.83±0.10(Predicted)